4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-12(2)14-5-7-15(8-6-14)18(20)19-17-10-9-16(21-4)11-13(17)3/h5-12H,1-4H3,(H,19,20)
• InChI Key: JPNVIXXMKROJMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide, also known as PAK1 inhibitor IPA-3, is a small molecule compound that has been widely used in scientific research for its ability to inhibit the protein kinase PAK1.

Mechanism of Action

4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitor IPA-3 works by binding to the ATP-binding site of 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide, preventing the phosphorylation of downstream substrates. This leads to the inhibition of 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide-mediated signaling pathways, which are involved in a wide range of cellular processes, including cytoskeletal dynamics, cell survival, and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitor IPA-3 have been extensively studied in vitro and in vivo. In cancer cells, IPA-3 has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis. In neurons, IPA-3 has been shown to protect against oxidative stress and excitotoxicity. In immune cells, IPA-3 has been shown to modulate cytokine production and T cell activation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitor IPA-3 in lab experiments is its specificity for 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide, which allows for the selective inhibition of 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide-mediated signaling pathways. However, one limitation of using IPA-3 is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitor IPA-3. One area of interest is the development of more potent and selective 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitors that can be used in clinical settings. Another area of interest is the investigation of the role of 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide in other cellular processes, such as autophagy and DNA damage response. Finally, the potential use of IPA-3 in combination with other cancer therapies, such as chemotherapy and radiation, is an area of active research.

Scientific Research Applications

4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide inhibitor IPA-3 has been extensively used in scientific research, particularly in the fields of cancer biology, neuroscience, and immunology. Its ability to selectively inhibit 4-isopropyl-N-(4-methoxy-2-methylphenyl)benzamide has been shown to have significant effects on cell proliferation, migration, and invasion, making it a promising target for cancer therapy. In addition, IPA-3 has been shown to have neuroprotective effects and to modulate immune responses, making it a potential candidate for the treatment of neurological disorders and autoimmune diseases.